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Compound of Interest

Compound Name: (KFF)3K

Cat. No.: B15582161

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling potassium hexafluorophosphate ((KFF)3K), including detailed
operational and disposal plans. By offering procedural, step-by-step guidance, we aim to be
your preferred source for laboratory safety and chemical handling information, building trust by
providing value beyond the product itself.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling potassium hexafluorophosphate, a combination of engineering controls and
personal protective equipment is crucial to minimize exposure and ensure safety.[1] Facilities
should be equipped with an eyewash station and a safety shower.[1]

Engineering Controls:

o Ventilation: Use in a well-ventilated area.[1] Local exhaust ventilation should be used to keep
airborne concentrations low.[1]

Recommended Personal Protective Equipment:
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PPE Category

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166.[1] A face shield is also recommended.

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1][2] This includes a

lab coat and boots.

Respiratory Protection

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149
must be followed whenever workplace
conditions warrant respirator use.[1][2] A dust

respirator is necessary if dust is generated.

Hazard Identification and Health Effects

Potassium hexafluorophosphate is a white crystalline powder that is hygroscopic, meaning it

absorbs moisture from the air.[1] It is classified as a corrosive solid and can cause severe skin

burns and eye damage.[3][4]
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Hazard Class

GHS Classification

Potential Health Effects

Acute Toxicity

Harmful if swallowed. Harmful

in contact with skin.

May cause gastrointestinal
irritation with nausea, vomiting,
and diarrhea.[1]

Skin Corrosion/Irritation

Category 1B: Causes severe

skin burns and eye damage.[4]

Causes skin irritation.[1]

Serious Eye Damage/Irritation

Category 1: Causes serious

eye damage.[3]

Causes eye irritation and may

cause chemical conjunctivitis.

[1]

Respiratory Irritation

Causes respiratory tract

irritation.

Can produce delayed

pulmonary edema.[1]

Occupational Exposure Limits

Parameter Value Source
Permissible Exposure Limit

2.5 mg/m3 (as F) Haz-Map
(PEL)
Immediately Dangerous to Life

250 mg/m3 (as F) Haz-Map[5]
or Health (IDLH)

) ) ) Fluorides in urine: 2 mg/L prior

Biological Exposure Indices .

to shift or 3 mg/L at end of ACGIH[5]

(BEI)

shift.

Experimental Protocols: Handling and Storage

Handling:

e Wash thoroughly after handling.[1]

e Minimize dust generation and accumulation.[1]

» Avoid contact with eyes, skin, and clothing.[1]
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e Avoid ingestion and inhalation.[1]

e Use with adequate ventilation.[1]

o Keep away from moist air and steam.[1]

Storage:

Store in a tightly closed container.[1]

Store protected from moisture.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Incompatible with strong oxidizing agents and strong acids.[2]

Emergency Procedures: First Aid

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[1]

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

Ingestion
induce vomiting. If conscious and alert, rinse
mouth and drink 2-4 cupfuls of milk or water.[1]
Remove from exposure and move to fresh air
immediately. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Get medical aid. Do NOT use mouth-to-mouth

resuscitation.[1]
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Operational Plan: Spill Cleanup Procedure

In the event of a potassium hexafluorophosphate spill, follow these steps to ensure a safe and
effective cleanup.

Caption: Workflow for handling a potassium hexafluorophosphate spill.

Disposal Plan

Potassium hexafluorophosphate waste is classified as hazardous.[4]

» Waste Disposal: Dispose of in accordance with local, state, and federal regulations.[1][4]
Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

« Contaminated Packaging: Dispose of this container to a hazardous or special waste
collection point.[4]

» Transport Information:

[¢]

UN Number: UN3260[4]

[¢]

Proper Shipping Name: Corrosive solid, acidic, inorganic, n.o.s. (Potassium
hexafluorophosphate)[4]

[¢]

Hazard Class: 8[4]

o

Packing Group: 1[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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